![molecular formula C21H15F3N4O2 B2939747 N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-4-(trifluoromethyl)benzamide CAS No. 862810-92-2](/img/structure/B2939747.png)
N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-4-(trifluoromethyl)benzamide
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Overview
Description
Imidazo[1,2-a]pyrimidines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They have been receiving significant attention in the synthetic chemistry community due to their wide range of applications in medicinal chemistry .
Synthesis Analysis
Imidazo[1,2-a]pyrimidines can be synthesized through different chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reactions, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, and chiral compounds synthesis .Molecular Structure Analysis
The imidazo[1,2-a]pyrimidine core structure consists of a pyrimidine ring fused with an imidazole ring. This structure is often functionalized at various positions to construct a wide range of derivatives .Chemical Reactions Analysis
Imidazo[1,2-a]pyrimidines can undergo a variety of chemical reactions, including multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reactions, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, and chiral compounds synthesis .Scientific Research Applications
Optoelectronic Devices
Imidazo[1,2-a]pyrimidine derivatives are used in the development of optoelectronic devices due to their luminescent properties .
Sensors
These compounds can be functionalized to act as sensors in various technological applications .
Anti-Cancer Drugs
There is significant interest in utilizing these derivatives as anti-cancer drugs, highlighting their importance in pharmaceutical research .
Confocal Microscopy and Imaging
As emitters for confocal microscopy and imaging, these compounds help in enhancing the visualization of biological specimens .
Synthetic Chemistry
Imidazo[1,2-a]pyrimidine is a focus of synthetic chemistry for developing new chemosynthetic strategies and drug development .
Pharmaceutical Chemistry
Direct functionalization of imidazo[1,2-a]pyrimidine scaffolds is crucial for constructing valuable derivatives for pharmaceutical chemistry .
Agrochemicals
Imidazo[1,5-a]pyridine, a related structure, is a significant component in many agrochemicals, indicating potential agricultural applications .
Future Directions
Imidazo[1,2-a]pyrimidines continue to be an active area of research in synthetic chemistry and drug development due to their wide range of applications in medicinal chemistry . Future research will likely focus on developing new synthetic strategies and exploring new applications for these compounds.
Mechanism of Action
The imidazo[1,2-a]pyrimidine moiety can be functionalized through different strategies, including transition metal catalysis, metal-free oxidation, and photocatalysis . These functionalizations can potentially alter the compound’s interaction with its targets, its stability, and its pharmacokinetic properties.
properties
IUPAC Name |
N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-4-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15F3N4O2/c1-30-18-8-5-14(17-12-28-10-2-9-25-20(28)27-17)11-16(18)26-19(29)13-3-6-15(7-4-13)21(22,23)24/h2-12H,1H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSMVXUNNEAPXFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CN3C=CC=NC3=N2)NC(=O)C4=CC=C(C=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-4-(trifluoromethyl)benzamide |
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